Cas no 1187167-69-6 (3-(4-Butoxybenzoyl)quinoline)

• Product Name: 3-(4-Butoxybenzoyl)quinoline
• CAS No: 1187167-69-6
• MF: C₂₀H₁₉NO₂
• MW: 305.370365381241
• MDL: MFCD13153106
• CID: 4787709
• Update Time: 2025-05-23

3-(4-Butoxybenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-Butoxybenzoyl)quinoline
• (4-Butoxyphenyl)(quinolin-3-yl)methanone

• MDL： MFCD13153106
• Inchi： 1S/C20H19NO2/c1-2-3-12-23-18-10-8-15(9-11-18)20(22)17-13-16-6-4-5-7-19(16)21-14-17/h4-11,13-14H,2-3,12H2,1H3
• InChI Key： OGGLIRWTBJLZSX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C1=CN=C2C=CC=CC2=C1)=O)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 376
• XLogP3: 4.6
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 3-(4-Butoxybenzoyl)quinoline

Introduction to 3-(4-Butoxybenzoyl)quinoline (CAS No: 1187167-69-6)

3-(4-Butoxybenzoyl)quinoline, identified by the Chemical Abstracts Service Number (CAS No) 1187167-69-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinoline derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 3-(4-butoxybenzoyl)quinoline, particularly the presence of a butoxy group attached to a benzoyl moiety and a quinoline core, contribute to its unique chemical properties and biological interactions.

The synthesis of 3-(4-butoxybenzoyl)quinoline involves a series of well-established organic reactions, including condensation, alkylation, and functional group transformations. The butoxy group enhances the lipophilicity of the molecule, making it more suitable for membrane penetration, while the quinoline core provides a scaffold for further derivatization and interaction with biological targets. The benzoyl group serves as a pharmacophore, contributing to the compound's ability to modulate various enzymatic and receptor systems.

In recent years, quinoline derivatives have been extensively studied for their potential in treating a wide range of diseases, including infectious diseases, cancer, and neurological disorders. The structural motif of 3-(4-butoxybenzoyl)quinoline has been explored for its ability to inhibit specific enzymes and receptors involved in pathogenic processes. For instance, modifications in the quinoline ring can enhance binding affinity to target proteins, leading to improved therapeutic efficacy.

One of the most compelling aspects of 3-(4-butoxybenzoyl)quinoline is its potential as a lead compound in drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced pharmacological properties. The butoxy substituent plays a crucial role in optimizing solubility and bioavailability, which are critical factors in drug development. Additionally, the quinoline core offers versatility for structural modifications, allowing chemists to fine-tune the compound's activity against specific biological targets.

Recent studies have highlighted the anti-inflammatory and anti-cancer properties of 3-(4-butoxybenzoyl)quinoline derivatives. By modulating key signaling pathways such as NF-κB and MAPK, these compounds have shown promise in preclinical models. The benzoyl group interacts with amino acid residues in target proteins, disrupting inflammatory cascades and inhibiting tumor growth. Furthermore, the lipophilic nature of the butoxy moiety facilitates cellular uptake, ensuring efficient delivery to sites of action.

The pharmacokinetic profile of 3-(4-butoxybenzoyl)quinoline is another area of interest. Studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. The butoxy group enhances oral bioavailability by reducing first-pass metabolism, while the quinoline core contributes to prolonged circulation time due to its hydrophobicity. These characteristics make it an attractive candidate for further development into an oral therapeutic agent.

In conclusion,3-(4-butoxybenzoyl)quinoline (CAS No: 1187167-69-6) represents a promising compound in medicinal chemistry with diverse applications in drug discovery. Its unique structural features enable interactions with multiple biological targets, making it suitable for treating various diseases. Ongoing research continues to explore its potential as a lead compound for novel therapeutics, emphasizing its significance in advancing pharmaceutical innovation.